Cas no 1260679-24-0 (1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene)

1-(Bromomethyl)-2,4,5-trifluoro-3-methoxybenzene is a fluorinated aromatic compound featuring a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, which can be advantageous in nucleophilic substitution reactions and cross-coupling methodologies. The methoxy group further modulates reactivity, offering selectivity in functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought for their metabolic stability and bioactivity. Its well-defined structure ensures consistent performance in synthetic applications, facilitating the development of complex molecules. Proper handling is required due to the lability of the bromomethyl moiety.
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene structure
1260679-24-0 structure
Product Name:1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
CAS No:1260679-24-0
MF:C8H6BrF3O
MW:255.031852245331
MDL:MFCD12405716
CID:5607025
PubChem ID:87696466
Update Time:2025-09-24

1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(bromomethyl)-2,4,5-trifluoro-3-methoxy-
    • 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
    • SCHEMBL4592852
    • EN300-8164947
    • 1260679-24-0
    • MDL: MFCD12405716
    • Inchi: 1S/C8H6BrF3O/c1-13-8-6(11)4(3-9)2-5(10)7(8)12/h2H,3H2,1H3
    • InChI Key: AWHVEXXSURGJNO-UHFFFAOYSA-N
    • SMILES: C1(CBr)=CC(F)=C(F)C(OC)=C1F

Computed Properties

  • Exact Mass: 253.95541g/mol
  • Monoisotopic Mass: 253.95541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.639±0.06 g/cm3(Predicted)
  • Boiling Point: 237.1±35.0 °C(Predicted)

1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8164947-0.05g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
0.05g
$155.0 2024-05-21
Enamine
EN300-8164947-0.1g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
0.1g
$232.0 2024-05-21
Enamine
EN300-8164947-0.25g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
0.25g
$331.0 2024-05-21
Enamine
EN300-8164947-0.5g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
0.5g
$524.0 2024-05-21
Enamine
EN300-8164947-1g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
1g
$671.0 2023-09-02
Enamine
EN300-8164947-2.5g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
2.5g
$1315.0 2024-05-21
Enamine
EN300-8164947-5g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
5g
$1945.0 2023-09-02
Enamine
EN300-8164947-10g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
10g
$2884.0 2023-09-02
Enamine
EN300-8164947-1.0g
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
1.0g
$671.0 2024-05-21
Aaron
AR0292OS-50mg
1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
1260679-24-0 95%
50mg
$239.00 2025-02-17

Additional information on 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene

Comprehensive Overview of 1-(Bromomethyl)-2,4,5-Trifluoro-3-Methoxybenzene (CAS No. 1260679-24-0)

1-(Bromomethyl)-2,4,5-trifluoro-3-methoxybenzene (CAS No. 1260679-24-0) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure, featuring trifluoro substitutions, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for advanced chemical transformations.

In recent years, the demand for fluorinated aromatic compounds has surged due to their role in drug discovery and material science. Researchers frequently search for "synthesis of 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene" or "applications of trifluoromethylated benzene derivatives," reflecting the compound's relevance in modern chemistry. Its electron-withdrawing properties and stability under various reaction conditions make it ideal for constructing complex molecules, such as biologically active compounds and functional materials.

The compound's CAS number 1260679-24-0 is often queried in databases for precise identification, especially in patent literature and regulatory documentation. Its methoxy and bromomethyl groups enable diverse functionalization pathways, aligning with trends in green chemistry and sustainable synthesis. For instance, it can participate in Pd-catalyzed reactions or serve as a precursor for heterocyclic scaffolds, addressing the growing need for efficient synthetic methodologies.

From an industrial perspective, 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene is pivotal in developing crop protection agents and pharmaceutical intermediates. Searches like "fluorinated benzene derivatives in agrochemicals" highlight its agricultural applications, while queries such as "role of bromomethyl groups in medicinal chemistry" underscore its pharmaceutical potential. The compound's lipophilicity and metabolic stability further contribute to its utility in designing bioactive molecules.

In summary, CAS No. 1260679-24-0 represents a critical tool for chemists exploring fluorine chemistry and molecular design. Its adaptability to high-throughput synthesis and compatibility with catalytic systems position it at the forefront of innovation, answering the call for efficient and scalable chemical solutions in research and industry.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.